Cas no 1790156-20-5 ((4-chloro-2-iodophenyl)methanamine hydrochloride)

(4-Chloro-2-iodophenyl)methanamine hydrochloride is a halogenated aromatic amine derivative with a molecular formula of C₇H₈Cl₂IN. This compound features both chloro and iodo substituents on the phenyl ring, enhancing its reactivity in cross-coupling and nucleophilic substitution reactions. The hydrochloride salt form improves stability and solubility in polar solvents, making it suitable for synthetic applications in pharmaceutical and agrochemical research. Its structural properties allow for versatile functionalization, serving as a key intermediate in the synthesis of more complex molecules. High purity grades are available to ensure consistent performance in demanding chemical processes. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

(4-chloro-2-iodophenyl)methanamine hydrochloride structure

1790156-20-5 structure

Product Name:(4-chloro-2-iodophenyl)methanamine hydrochloride

CAS No:1790156-20-5

MF:C₇H₈Cl₂IN

MW:303.955592155457

CID:4614383

PubChem ID:86811736

Update Time:2025-06-14

(4-chloro-2-iodophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (4-chloro-2-iodophenyl)methanamine hydrochloride
- Inchi： 1S/C7H7ClIN.ClH/c8-6-2-1-5(4-10)7(9)3-6;/h1-3H,4,10H2;1H
- InChI Key： DMTQRSRIZLMCHJ-UHFFFAOYSA-N
- SMILES： C(C1C=CC(Cl)=CC=1I)N.Cl

(4-chloro-2-iodophenyl)methanamine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(4-chloro-2-iodophenyl)methanamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C601978-5mg	(4-Chloro-2-iodophenyl)methanamine Hydrochloride	1790156-20-5		5mg	$ 70.00	2022-06-06
TRC	C601978-10mg	(4-Chloro-2-iodophenyl)methanamine Hydrochloride	1790156-20-5		10mg	$ 95.00	2022-06-06
TRC	C601978-50mg	(4-Chloro-2-iodophenyl)methanamine Hydrochloride	1790156-20-5		50mg	$ 340.00	2022-06-06
Enamine	EN300-184277-1g	1-(4-chloro-2-iodophenyl)methanamine hydrochloride	1790156-20-5	95%	1g	$1129.0	2023-09-19
Enamine	EN300-184277-5g	1-(4-chloro-2-iodophenyl)methanamine hydrochloride	1790156-20-5	95%	5g	$3273.0	2023-09-19
Enamine	EN300-184277-10g	1-(4-chloro-2-iodophenyl)methanamine hydrochloride	1790156-20-5	95%	10g	$4852.0	2023-09-19
Enamine	EN300-184277-0.05g	1-(4-chloro-2-iodophenyl)methanamine hydrochloride	1790156-20-5	95%	0.05g	$262.0	2023-09-19
Enamine	EN300-184277-0.1g	1-(4-chloro-2-iodophenyl)methanamine hydrochloride	1790156-20-5	95%	0.1g	$392.0	2023-09-19
Enamine	EN300-184277-0.25g	1-(4-chloro-2-iodophenyl)methanamine hydrochloride	1790156-20-5	95%	0.25g	$559.0	2023-09-19
Enamine	EN300-184277-0.5g	1-(4-chloro-2-iodophenyl)methanamine hydrochloride	1790156-20-5	95%	0.5g	$879.0	2023-09-19

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Additional information on (4-chloro-2-iodophenyl)methanamine hydrochloride

Comprehensive Overview of (4-chloro-2-iodophenyl)methanamine hydrochloride (CAS No. 1790156-20-5)

(4-chloro-2-iodophenyl)methanamine hydrochloride is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. Its CAS number, 1790156-20-5, uniquely identifies this compound in global chemical databases. The molecular structure features a chloro and iodo substitution on the phenyl ring, which enhances its reactivity and utility in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or Suzuki-Miyaura coupling.

Recent trends in drug discovery highlight the growing demand for halogenated aromatic amines like (4-chloro-2-iodophenyl)methanamine hydrochloride. Researchers often inquire about its role in designing kinase inhibitors or central nervous system (CNS) targeting molecules, aligning with the surge in interest around precision medicine and neurodegenerative disease therapeutics. The compound’s hydrochloride salt form improves solubility, a critical factor in high-throughput screening (HTS) workflows.

From a synthetic chemistry perspective, the iodo moiety in 1790156-20-5 enables versatile transformations, such as Sonogashira or Buchwald-Hartwig amination, frequently discussed in organic chemistry forums. This aligns with Google Scholar’s top-searched terms like "aryl halide reactivity" and "C-N bond formation." The compound’s 4-chloro-2-iodophenyl scaffold is also pivotal in material science, particularly for designing organic semiconductors or ligands for catalysis.

Quality control of (4-chloro-2-iodophenyl)methanamine hydrochloride involves advanced analytical techniques like HPLC and NMR, topics often queried by lab technicians. Its stability under ambient storage conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) further elevate its relevance in sustainable research. Notably, the compound’s methanamine group facilitates bioisostere strategies, a hot topic in medicinal chemistry optimization.

In summary, CAS 1790156-20-5 exemplifies the intersection of structural versatility and application-driven innovation. Its dual functionality as a pharmaceutical intermediate and synthetic building block addresses key industry challenges, making it a compound of enduring interest in both academic and industrial settings.